Cas no 1261958-94-4 (6-(3-Fluoro-4-methoxyphenyl)pyridin-3-ol)

• Product Name: 6-(3-Fluoro-4-methoxyphenyl)pyridin-3-ol
• CAS No: 1261958-94-4
• MF: C₁₂H₁₀FNO₂
• MW: 219.211706638336
• MDL: MFCD18323527
• CID: 2766092
• PubChem ID: 53229371
• Update Time: 2025-10-11

6-(3-Fluoro-4-methoxyphenyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID70692572
• AKOS017552379
• 1261958-94-4
• A1-26536
• 2-(3-FLUORO-4-METHOXYPHENYL)-5-HYDROXYPYRIDINE
• MFCD18323527
• 6-(3-Fluoro-4-methoxyphenyl)pyridin-3-ol

• MDL： MFCD18323527
• Inchi： 1S/C12H10FNO2/c1-16-12-5-2-8(6-10(12)13)11-4-3-9(15)7-14-11/h2-7,15H,1H3
• InChI Key： STLLIPVSWQPONZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(=CN=1)O)OC

Computed Properties

• Exact Mass: 219.06955672Da
• Monoisotopic Mass: 219.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.4Ų

Additional information on 6-(3-Fluoro-4-methoxyphenyl)pyridin-3-ol

Comprehensive Overview of 6-(3-Fluoro-4-methoxyphenyl)pyridin-3-ol (CAS No. 1261958-94-4)

The compound 6-(3-Fluoro-4-methoxyphenyl)pyridin-3-ol (CAS No. 1261958-94-4) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and methoxy substituents, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly focusing on this compound due to its relevance in drug discovery, particularly in targeting kinase inhibitors and central nervous system (CNS) disorders.

In recent years, the demand for fluorinated aromatic compounds like 6-(3-Fluoro-4-methoxyphenyl)pyridin-3-ol has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing interest in precision medicine and personalized therapeutics, where such compounds play a pivotal role. The CAS No. 1261958-94-4 is often searched in conjunction with terms like "synthetic routes", "pharmacological applications", and "structure-activity relationship (SAR)", reflecting its multidisciplinary appeal.

From a synthetic chemistry perspective, 6-(3-Fluoro-4-methoxyphenyl)pyridin-3-ol is synthesized via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely discussed in green chemistry forums. The incorporation of fluorine atoms into aromatic systems is a hot topic, as it often improves binding affinity to biological targets. This compound’s methoxyphenyl moiety further enhances its solubility, a critical factor in drug formulation.

The versatility of CAS No. 1261958-94-4 extends to material science, where its pyridine core is explored for organic electronics and ligand design in catalysis. Searches for "fluorinated pyridines in OLEDs" or "heterocyclic ligands" frequently intersect with this compound, highlighting its broad utility. Additionally, its phenolic hydroxyl group offers functionalization opportunities, making it a candidate for prodrug development.

Environmental and regulatory considerations are also relevant. The fluoro and methoxy groups in 6-(3-Fluoro-4-methoxyphenyl)pyridin-3-ol are scrutinized for their ecological impact, aligning with the sustainable chemistry movement. Researchers often query "biodegradability of fluorinated aromatics" or "green synthesis of pyridines", underscoring the need for eco-friendly approaches.

In conclusion, 6-(3-Fluoro-4-methoxyphenyl)pyridin-3-ol (CAS No. 1261958-94-4) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural motifs resonate with contemporary research trends, making it a subject of enduring interest in both academic and industrial settings.